Cas no 65266-34-4 (1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-)
65266-34-4 structure
Product Name:1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-
CAS No:65266-34-4
MF:C10H17NO
MW:167.248082876205
CID:501491
PubChem ID:22831479
Update Time:2025-04-19
1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl-
- (2S,5R)-(+)-5-VINYL-2-QUINUCLIDINE-METHANOL, 96
- [(2S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]methanol
- 65266-34-4
- DTXSID00628460
- SCHEMBL5177999
-
- Inchi: 1S/C10H17NO/c1-2-8-6-11-4-3-9(8)5-10(11)7-12/h2,8-10,12H,1,3-7H2/t8-,9?,10-/m0/s1
- InChI Key: GAFZBOMPQVRGKU-SMILAEQMSA-N
- SMILES: OC[C@@H]1CC2CCN1C[C@@H]2C=C
Computed Properties
- Exact Mass: 167.13111
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.073 g/mL at 25 °C(lit.)
- Boiling Point: 247.8°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: n20/D 1.518(lit.)
- PSA: 23.47
- LogP: 0.81300
1-Azabicyclo[2.2.2]octane-2-methanol,5-ethenyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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